4-Formyl-3-(methylsulfanyl)benzonitrile
Description
4-Formyl-3-(methylsulfanyl)benzonitrile is a substituted benzonitrile derivative featuring a formyl (-CHO) group at the para position, a methylsulfanyl (-SMe) group at the meta position, and a nitrile (-CN) group at the benzene core. These compounds are critical intermediates in pharmaceuticals, agrochemicals, and materials science due to their electronic and steric tunability .
Properties
Molecular Formula |
C9H7NOS |
|---|---|
Molecular Weight |
177.22 g/mol |
IUPAC Name |
4-formyl-3-methylsulfanylbenzonitrile |
InChI |
InChI=1S/C9H7NOS/c1-12-9-4-7(5-10)2-3-8(9)6-11/h2-4,6H,1H3 |
InChI Key |
ZIWNZKLVXBOJPA-UHFFFAOYSA-N |
Canonical SMILES |
CSC1=C(C=CC(=C1)C#N)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physical Properties
The substituents on the benzene ring significantly influence molecular weight, density, and thermal stability. Key analogs include:
| Compound Name | CAS Number | Molecular Formula | Molar Mass (g/mol) | Density (g/cm³) | Boiling Point (°C) | Key Substituents |
|---|---|---|---|---|---|---|
| 4-Formyl-3-(methylsulfonyl)benzonitrile | 1161921-93-2 | C₉H₇NO₃S | 209.22 | 1.39 (predicted) | 468.6 (predicted) | -CHO, -SO₂Me, -CN |
| 4-Formyl-3-methoxybenzonitrile | 21962-45-8 | C₉H₇NO₂ | 161.16 | 1.18 | 318.2 | -CHO, -OMe, -CN |
| 4-Formyl-3-methylbenzonitrile | 27609-91-2 | C₉H₇NO | 145.16 | N/A | N/A | -CHO, -Me, -CN |
| 4-(2,6-Dimethylphenylthio)benzonitrile | N/A | C₁₅H₁₃NS | 239.34 | N/A | N/A | -CN, -S(2,6-Me₂C₆H₃) |
Key Observations :
- Electron Effects : The methylsulfonyl (-SO₂Me) group is strongly electron-withdrawing, enhancing electrophilic reactivity at the formyl group compared to the electron-donating methoxy (-OMe) group .
- Thermal Stability : Higher boiling points correlate with increased molecular weight and polarity (e.g., sulfonyl derivative: 468.6°C vs. methoxy: 318.2°C) .
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